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Compound of Interest

Compound Name: 3-(Furan-3-yl)-3-oxopropanenitrile

Cat. No.: B1282633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of a synthetic route to 3-(Furan-3-yl)-3-
oxopropanenitrile, a valuable building block in medicinal chemistry and drug development.

The following sections present quantitative data, a comprehensive experimental protocol, and a

visual representation of the synthetic pathway to facilitate understanding and replication.

Data Summary
The following table summarizes the key quantitative data for the synthesis of 3-(Furan-3-yl)-3-
oxopropanenitrile.
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Parameter Value Reference

Starting Material 1 Ethyl 3-furancarboxylate [1]

Starting Material 2 Acetonitrile [1]

Reagent n-Butyllithium [1]

Solvent Tetrahydrofuran, Hexane [1]

Reaction Temperature -78 °C [1]

Reaction Time 3 hours [1]

Yield 39% [1]

CAS Number 96220-13-2 [1]

Molecular Formula C₇H₅NO₂ [1]

Molecular Weight 135.12 g/mol [1]

Synthetic Pathway
A known method for the synthesis of 3-(Furan-3-yl)-3-oxopropanenitrile involves the acylation

of the acetonitrile anion with ethyl 3-furancarboxylate.[1] This reaction is a form of Claisen

condensation.
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Synthesis of 3-(Furan-3-yl)-3-oxopropanenitrile
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3-(Furan-3-yl)-3-oxopropanenitrile

Nucleophilic Acyl Substitution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1282633#comparing-different-synthetic-routes-to-3-
furan-3-yl-3-oxopropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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